4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride

• IUPAC Name: 4-(2-methylimidazol-1-yl)benzoic acid;hydrochloride
• InChI: InChI=1S/C11H10N2O2.ClH/c1-8-12-6-7-13(8)10-4-2-9(3-5-10)11(14)15;/h2-7H,1H3,(H,14,15);1H
• InChI Key: BEEGRPWPKUMZCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C11H11ClN2O2
• DSSTOX Substance ID: DTXSID60640345
• Molecular Weight: 238.67 g/mol
• CAS RN: 921938-78-5

Description

“4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride” is a chemical compound with the CAS Number: 1134483-46-7. It has a molecular weight of 252.7.

Molecular Structure Analysis

The molecular structure of “4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride” includes an imidazole ring attached to a benzene ring via a methylene bridge, with a methyl group attached to one of the nitrogen atoms in the imidazole ring. The compound also contains a carboxylic acid group attached to the benzene ring.

Physical And Chemical Properties Analysis

“4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride” is a solid compound. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Laboratory Chemicals

4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride: is commonly used as a laboratory chemical due to its reactivity and versatility. It serves as a precursor for various synthetic pathways, particularly in the synthesis of more complex organic compounds. .

Drug Development

The imidazole ring present in this compound is a critical component in many pharmaceuticals. It’s known for its wide range of biological activities, including antibacterial, antifungal, and antiviral properties. .

Metal-organic Frameworks (MOFs)

This compound is utilized in the creation of MOFs, which are highly porous materials with applications in gas storage, separation, and catalysis. .

Anticancer Research

Imidazole derivatives, including 4-(2-Methyl-1H-imidazol-1-YL)benzoic acid hydrochloride , have shown potential in anticancer research. .

Safety and Handling in Research

The safety data sheet for this compound provides detailed information on handling, storage, and disposal, which is crucial for maintaining a safe research environment. .

Synthon in Chemical Synthesis

As a synthon, this compound is used in chemical synthesis to construct larger, more complex molecules. .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, and using it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in a way that leads to various biological activities .

Biochemical Pathways

Given the broad range of biological activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

The broad range of biological activities associated with imidazole derivatives suggests that the compound could potentially have diverse effects at the molecular and cellular level .